Cas no 1797954-39-2 (2-(2-chloro-6-fluorophenyl)-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}acetamide)

• Product Name: 2-(2-chloro-6-fluorophenyl)-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}acetamide
• CAS No: 1797954-39-2
• MF: C₁₉H₁₉ClFN₅O
• MW: 387.838465929031
• CID: 5405654
• Update Time: 2025-06-14

2-(2-chloro-6-fluorophenyl)-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[[1-(3-cyano-2-pyrazinyl)-4-piperidinyl]methyl]-6-fluorobenzeneacetamide
• 2-(2-chloro-6-fluorophenyl)-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}acetamide

• Inchi： 1S/C19H19ClFN5O/c20-15-2-1-3-16(21)14(15)10-18(27)25-12-13-4-8-26(9-5-13)19-17(11-22)23-6-7-24-19/h1-3,6-7,13H,4-5,8-10,12H2,(H,25,27)
• InChI Key： XTBPQNDFLUZTKX-UHFFFAOYSA-N
• SMILES： C1(CC(NCC2CCN(C3=NC=CN=C3C#N)CC2)=O)=C(F)C=CC=C1Cl

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 633.9±55.0 °C(Predicted)
• pka: 15.00±0.46(Predicted)

Additional information on 2-(2-chloro-6-fluorophenyl)-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}acetamide

Comprehensive Analysis of 2-(2-chloro-6-fluorophenyl)-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}acetamide (CAS No. 1797954-39-2)

In the rapidly evolving field of medicinal chemistry, 2-(2-chloro-6-fluorophenyl)-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}acetamide (CAS No. 1797954-39-2) has emerged as a compound of significant interest due to its unique structural features and potential therapeutic applications. This piperidine-based acetamide derivative combines a chloro-fluorophenyl moiety with a cyanopyrazine group, creating a versatile scaffold for drug discovery. Researchers are particularly intrigued by its selective binding properties and metabolic stability, which make it a promising candidate for further development.

The compound's molecular structure features a 2-chloro-6-fluorophenyl group attached to an acetamide linker, which is further connected to a piperidin-4-ylmethyl group substituted with a 3-cyanopyrazin-2-yl moiety. This intricate arrangement contributes to its pharmacokinetic profile and target engagement capabilities. Recent studies have explored its potential as a kinase inhibitor, with particular attention to its selectivity against specific enzyme isoforms, a hot topic in precision medicine development.

From a synthetic chemistry perspective, the preparation of CAS 1797954-39-2 involves multi-step organic transformations that highlight modern heterocyclic chemistry techniques. The cyanopyrazine incorporation represents a strategic choice for enhancing hydrogen bonding interactions with biological targets, while the chloro-fluoro substitution pattern on the phenyl ring modulates both lipophilicity and electronic properties. These structural elements are frequently searched by medicinal chemists looking for bioisosteric replacements in lead optimization.

Current research trends in drug discovery emphasize the importance of fragment-based drug design, where compounds like 2-(2-chloro-6-fluorophenyl)-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}acetamide serve as valuable starting points. Its balanced physicochemical properties (molecular weight ≈ 387.83 g/mol, calculated logP ≈ 2.5) make it particularly interesting for addressing blood-brain barrier penetration challenges, a frequently searched topic in CNS drug development forums.

The piperidine-cyanopyrazine core of this molecule has drawn attention in the context of allosteric modulation, another trending area in pharmaceutical research. Computational studies suggest potential interactions with protein-protein interaction interfaces, which aligns with current interests in undruggable target strategies. Researchers investigating structure-activity relationships often reference this compound's unique conformational flexibility as a case study in molecular recognition.

Analytical characterization of CAS 1797954-39-2 typically involves advanced techniques such as LC-MS (showing [M+H]+ peak at m/z 388.1) and NMR spectroscopy (characteristic signals for the fluorophenyl and piperidine protons). These analytical data points are crucial for quality control in pharmaceutical development and are frequently searched by quality assurance professionals.

In the context of intellectual property landscape, derivatives of this compound have appeared in several patent applications related to metabolic disorders and inflammatory conditions, reflecting the broad therapeutic potential of this chemical class. The presence of both hydrogen bond acceptors (cyanopyrazine and amide carbonyl) and hydrophobic elements (chlorofluorophenyl) creates opportunities for polypharmacology approaches, a growing trend in multi-target drug discovery.

From a green chemistry perspective, recent efforts have focused on optimizing the synthesis of 2-(2-chloro-6-fluorophenyl)-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}acetamide to reduce environmental impact, addressing another contemporary concern in pharmaceutical manufacturing. The development of catalytic methods for key steps in its preparation has become an active area of investigation, with publications frequently appearing in sustainable chemistry journals.

The compound's crystallographic properties have also been studied, revealing interesting packing motifs influenced by the dipole moment of the cyanopyrazine group. Such structural insights are valuable for formulation scientists working on solid-state characterization, a critical aspect of drug product development that generates numerous technical queries in pharmaceutical forums.

As the pharmaceutical industry continues to explore targeted therapies, compounds like 2-(2-chloro-6-fluorophenyl)-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}acetamide demonstrate how careful molecular design can yield structures with improved target specificity and reduced off-target effects. Its progression through various stages of preclinical evaluation serves as an educational example for students and researchers interested in the drug development pipeline.

Future directions for research on CAS 1797954-39-2 may include exploration of its prodrug potential, investigation of its metabolite profile, and development of biomarker strategies for patient stratification. These aspects represent some of the most searched topics in contemporary translational medicine, making this compound a relevant case study for multiple disciplines within pharmaceutical sciences.